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Compound of Interest

Compound Name: 2,4-Dimethoxyphenylacetic acid

Cat. No.: B016002

An In-Depth Technical Guide to the Safe Handling of 2,4-Dimethoxyphenylacetic Acid

Introduction: A Profile of 2,4-Dimethoxyphenylacetic
Acid

2,4-Dimethoxyphenylacetic acid (CAS No. 6496-89-5) is an aromatic carboxylic acid utilized
as a key building block and research intermediate in various scientific fields.[1] With a
molecular formula of C10H1204 and a molecular weight of 196.20 g/mol , its structure features
two methoxy groups that enhance its reactivity and solubility, making it a valuable precursor in
organic synthesis.[2][3] Its primary applications are found in pharmaceutical development,

where it serves in the synthesis of novel anti-inflammatory and analgesic agents, and in
agricultural chemistry for the formulation of agrochemicals.[1][2]

Given its role in drug discovery and fine chemical synthesis, a comprehensive understanding of
its safety profile and handling requirements is paramount for researchers and professionals.
This guide provides a detailed overview of the hazards, necessary precautions, and emergency
protocols associated with 2,4-Dimethoxyphenylacetic acid to ensure its safe and effective
use in a laboratory setting.

Section 1: Hazard Identification and GHS
Classification
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2,4-Dimethoxyphenylacetic acid is classified as hazardous under the Globally Harmonized
System (GHS). The primary hazards involve irritation to the skin, eyes, and respiratory system,
as well as being harmful if ingested.[3][4][5] The signal word associated with this chemical is
"Warning".[3]

A summary of its GHS classification is provided below. Adherence to the precautionary
statements is mandatory to mitigate risks.

Hazard Class Category Hazard Statement Pictogram

- H302: Harmful if
Acute Toxicity, Oral Category 4 GHSO07
swallowed[4][6]

Skin H315: Causes skin

] o Category 2 o GHSO07
Corrosion/Irritation irritation[3][4][5]
Serious Eye H319: Causes serious

o Category 2 / 2A o GHSO07

Damage/Irritation eye irritation[3][4][5]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 respiratory irritation[3] GHSO07
Exposure) [4][5]

Key Precautionary Statements (P-codes):

e Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P270
(Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-
ventilated area), P280 (Wear protective gloves/eye protection/face protection).[3][4][5]

o Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF
INHALED: Remove person to fresh air), P305+P351+P338 (IF IN EYES: Rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing), P312 (Call a POISON CENTER or doctor if you feel unwell).[3][5][6]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed).[3][4]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3][4]
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Section 2: Toxicological Profile

A critical aspect of safety is understanding a compound's toxicological properties. For 2,4-
Dimethoxyphenylacetic acid, it is crucial to note that the toxicological properties have not
been fully investigated.[5][6][7][8] This lack of comprehensive data necessitates a cautious
approach, treating the substance as potentially harmful beyond its current classifications.

» Routes of Exposure: The primary routes of occupational exposure are inhalation of the dust,
skin contact, eye contact, and ingestion.[7]

o Acute Effects: The known acute effects are consistent with its GHS classification: irritation to
the respiratory tract, skin, and eyes, and harmful effects if swallowed.[4][5]

o Chronic Effects: No information on chronic toxicity, carcinogenicity, or reproductive effects
has been reported.[7][8]

e Bioaccumulation: The partition coefficient (log Pow) is 1.51, which suggests that
bioaccumulation is not expected.

The absence of extensive toxicological data underscores the importance of strict adherence to
the exposure controls and PPE guidelines outlined below.

Section 3: Hierarchy of Controls for Safe Use

To minimize exposure and ensure a safe working environment, a tiered approach known as the
"Hierarchy of Controls" must be implemented. This methodology prioritizes the most effective
control measures first.
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4 Hierarchy of Controls for 2,4-Dimethoxyphenylacetic Acid h

Elimination
(Not feasible for research)

Most

Effective
1

Substitution
(Use a less hazardous alternative)

Engineering Controls
- Chemical Fume Hood
- Local Exhaust Ventilation

Administrative Controls
- Standard Operating Procedures (SOPs)
- Safety Training
- Restricted Access

Personal Protective Equipment (PPE)

- Safety Goggles / Face Shield
- Nitrile Gloves
- Lab Coat / Coveralls
- N95 Respirator (for dusts)
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Is the spill large or unmanageable?

Evacuate Area
Alert Emergency Services Minor Spill Procedure

Report to EHS

Don appropriate PPE
(Gloves, Goggles, Respirator)

l

Cover spill with absorbent material
(e.g., vermiculite, sand)

:

Gently sweep/scoop into a j

labeled hazardous waste container
Avoid creating dust.

:

(Clean spill area with soap and water.

l

CDispose of waste and contaminate(D

materials via approved channels.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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